Cas no 13225-62-2 (Benzene, 1,1'-(1,7-octadiyne-1,8-diyl)bis-)

• Product Name: Benzene, 1,1'-(1,7-octadiyne-1,8-diyl)bis-
• CAS No: 13225-62-2
• MF: C₂₀H₁₈
• MW: 258.356925487518
• CID: 1229796
• PubChem ID: 11846090
• Update Time: 2025-04-20

Benzene, 1,1'-(1,7-octadiyne-1,8-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-(1,7-octadiyne-1,8-diyl)bis-
• 8-phenylocta-1,7-diynylbenzene
• 13225-62-2
• DTXSID20474360

• Inchi： 1S/C20H18/c1(3-7-13-19-15-9-5-10-16-19)2-4-8-14-20-17-11-6-12-18-20/h5-6,9-12,15-18H,1-4H2
• InChI Key： WRAUIFZBNJLIKX-UHFFFAOYSA-N
• SMILES： C(CC#CC1C=CC=CC=1)CCC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 258.14094
• Monoisotopic Mass: 258.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0